butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate

• Molecular Formula: C8H14N4O2S
• Molecular Weight: 230.29 g/mol
• IUPAC Name: butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C8H14N4O2S/c1-2-3-4-14-6(13)5-15-8-10-7(9)11-12-8/h2-5H2,1H3,(H3,9,10,11,12)
• InChI Key: JYXTWVCQKTZDEF-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)CSC1=NNC(=N1)N

Description

Butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a derivative of butyl acrylate and is commonly used in laboratory experiments for its unique properties. In

Mechanism of Action

The mechanism of action of butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate is not well understood. However, it is believed that the compound interacts with various enzymes and proteins in the body, leading to changes in their activity and function. This interaction may be responsible for the compound's unique properties and potential therapeutic applications.
Biochemical and Physiological Effects:
Studies have shown that butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate has various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases. Additionally, it has been shown to have antibacterial and antifungal properties, which may make it useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate is its high purity and stability. This makes it ideal for use in laboratory experiments, particularly in organic synthesis and materials science. However, one limitation of the compound is its relatively high cost, which may limit its use in some applications.

Future Directions

There are several future directions for the research and development of butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate. One potential direction is the development of new drugs and pharmaceuticals based on the compound's unique properties. Additionally, further research is needed to understand the compound's mechanism of action and potential therapeutic applications. Finally, there is potential for the compound to be used in the development of new materials and coatings with unique properties.

Synthesis Methods

The synthesis of butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate involves the reaction of butyl acrylate with 5-amino-1H-1,2,4-triazole-3-thiol in the presence of a base catalyst. The reaction takes place at room temperature and yields the desired product in high purity. This synthesis method has been optimized for large-scale production and is widely used in the industry.

Scientific Research Applications

Butyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate has various scientific research applications. It is commonly used as a reagent in organic synthesis, particularly in the preparation of heterocyclic compounds. It has also been used in the development of new drugs and pharmaceuticals due to its unique properties. Additionally, it has been used in the field of materials science for the preparation of functional polymers and coatings.